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Compound of Interest

Compound Name: Zharp1-211

Cat. No.: B12384314 Get Quote

Essential Safety and Handling Guide for Zharp1-
211
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of Zharp1-211. Adherence to these procedures is critical to

ensure personal safety and minimize environmental contamination.

Hazard Identification and Chemical Properties
Zharp1-211 is a potent and selective RIPK1 kinase inhibitor.[1][2] While instrumental in

research concerning graft-versus-host disease (GVHD) and gastrointestinal inflammation, it

presents specific hazards that must be managed with appropriate safety measures.[3][4][5][6]

GHS Classification:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[7]

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[7]

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting effects.

[7]
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Chemical and Physical Properties

Synonyms Zharp1211[3]

Formula C24H25N5O4[3][7]

Molecular Weight 447.49 g/mol [3][7]

Appearance Solid[3]

Purity 99.71%[3]

CAS Number 2258671-41-7[3][7]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Zharp1-211 to prevent exposure. The

following table summarizes the required equipment.

PPE Category Specification Purpose

Eye Protection
Safety goggles with side-

shields.[7]

Protects eyes from splashes

and airborne particles.

Hand Protection Protective gloves (e.g., nitrile). Prevents skin contact.

Body Protection
Impervious clothing (laboratory

coat or gown).[7]

Protects skin and personal

clothing from contamination.

Respiratory Protection Suitable respirator.[7]

Prevents inhalation of dust or

aerosols, especially when

handling the powdered form.

Operational Plan: Step-by-Step Handling
Procedures
Strict adherence to the following workflow is necessary to ensure safe handling from receipt to

disposal.
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Ventilation: Always handle Zharp1-211 in a well-ventilated area with appropriate exhaust

ventilation, such as a chemical fume hood.[7]

Emergency Equipment: Ensure an accessible safety shower and eye wash station are

present and operational before beginning work.[7]

Gather Materials: Assemble all necessary PPE, handling equipment (spatulas, weighing

paper, etc.), and waste containers before retrieving the compound.
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Preparation

Donning Sequence

Final Check

Start: Enter Lab

Inspect PPE for damage

1. Don Gown/
Impervious Clothing

2. Don Respirator

3. Don Safety Goggles

4. Don Gloves
(over gown cuffs)

Verify Seal and Fit

Ready for Handling

Click to download full resolution via product page

Caption: PPE Donning Sequence for Zharp1-211 Handling.
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Avoid Dust and Aerosols: Handle the solid form carefully to avoid creating dust.[7] If

preparing solutions, do so within the fume hood.

Prevent Contact: Avoid inhalation, and contact with eyes and skin.[7]

No Consumption: Do not eat, drink, or smoke in the handling area.[7]

Powder: Store at -20°C in a tightly sealed container in a cool, well-ventilated area.[7]

In Solvent: Store at -80°C.[2][7]

General: Keep away from direct sunlight, sources of ignition, and incompatible materials

such as strong acids/alkalis and strong oxidizing/reducing agents.[7]

Disposal Plan
Proper disposal is critical due to the high aquatic toxicity of Zharp1-211.

Contaminated PPE: All disposable PPE (gloves, gowns, etc.) must be considered

contaminated waste. Place them in a designated, sealed hazardous waste container

immediately after doffing.

Chemical Waste: Dispose of unused Zharp1-211 and any solutions containing it in an

approved hazardous waste disposal plant.[7] Do not release it into the environment.[7]

Spillage: In case of a spill, collect the spillage and dispose of it as hazardous waste.[7]
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Doffing Sequence

Decontamination

Final Steps

1. Remove Gloves
(if double-gloved)

2. Remove Gown/
Impervious Clothing

3. Remove Inner Gloves

Wash Hands

4. Remove Safety Goggles

5. Remove Respirator

Wash Hands Thoroughly

Exit Laboratory

Click to download full resolution via product page

Caption: PPE Doffing Sequence after Handling Zharp1-211.
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First Aid Measures
In case of exposure, follow these immediate steps:

Exposure Route First Aid Procedure

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell.[7] Rinse mouth.[7]

Eye Contact

Remove contact lenses, locate an eye-wash

station, and flush eyes immediately with large

amounts of water.[7] Promptly call a physician.

[7]

Skin Contact

Rinse skin thoroughly with large amounts of

water.[7] Remove contaminated clothing and

shoes and call a physician.[7]

Inhalation
Immediately relocate self or casualty to fresh air.

[7]

Zharp1-211 Signaling Pathway Context
Zharp1-211 is a RIPK1 kinase inhibitor that targets the ATP-binding pocket in RIPK1's inactive

conformation.[4][8] This action is crucial in mitigating inflammatory responses, particularly in the

context of GVHD research, by reducing JAK/STAT1-mediated expression of chemokines and

MHC class II molecules in intestinal epithelial cells (IECs).[4][6][9]

Inflammatory Signaling in IECs

RIPK1

JAK1
complex formation

RIPK3 complex formation

STAT1activates

Chemokines

upregulates expression

MHC Class IIupregulates expression

Intestinal
Inflammation

Zharp1-211 inhibits
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Click to download full resolution via product page

Caption: Zharp1-211 Inhibition of the RIPK1/RIPK3 Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12384314?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

